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Compound of Interest

Compound Name: 1-Nitrosopyrazolidin-3-one

CAS No.: 338393-95-6

Cat. No.: B3126933

Get Quote

This guide provides a technical analysis of the carcinogenic potency categorization for 1-
Nitrosopyrazolidin-3-one, a complex nitrosamine impurity often encountered in the synthesis

of hydrazine-derivative pharmaceuticals.

Executive Summary
Target Compound: 1-Nitrosopyrazolidin-3-one (CAS: Derivative of 1752-88-1)

CPCA Category:Excluded (Out of Scope)

Regulatory Status: This compound does not fit the standard Carcinogenic Potency

Categorization Approach (CPCA) definition because it lacks a carbon atom on both sides of

the N-nitroso group.

Recommended Action: Default to Compound-Specific Limit or Class 1 (18 ng/day) pending

Ames testing. Do not rely on automated CPCA calculators, as they may generate false "safe"

scores (e.g., Category 4 or 5) by misinterpreting the N-N bond.
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Compound Profile & Structural Analysis
To understand the regulatory exclusion, we must first dissect the chemical environment of the

nitroso group. Unlike standard nitrosamines (e.g., NDMA, NDEA) where the nitroso nitrogen is

flanked by two alkyl carbons, 1-Nitrosopyrazolidin-3-one features a hydrazine-like linkage.

Feature Description

Chemical Structure Cyclic N-nitroso amide/hydrazine derivative

Ring System
Pyrazolidin-3-one (5-membered ring: N-N-

C(=O)-C-C)

Nitroso Position N1 (Attached to C5 and N2)

Key Connectivity C5 (Alkyl) — N1(NO) — N2 (Amine/Amide)

Molecular Formula C₃H₅N₃O₂

Structural Visualization
The following diagram illustrates the critical structural difference between a standard CPCA-

applicable nitrosamine and 1-Nitrosopyrazolidin-3-one.

Standard Nitrosamine
(e.g., N-Nitrosopyrrolidine)

C-N(NO)-C Connectivity
(Subject to CPCA)

1-Nitrosopyrazolidin-3-one
(Target Impurity)

C-N(NO)-N Connectivity
(Excluded from CPCA)

Click to download full resolution via product page

Figure 1: Structural comparison highlighting the N-N bond exclusion criteria.

CPCA Applicability Analysis (The "Why")
The Carcinogenic Potency Categorization Approach (CPCA), as defined in EMA Appendix 1

and FDA Guidance, relies on the metabolic activation pathway of
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-hydroxylation.[1] This mechanism requires the presence of

-carbon atoms with abstractable hydrogen atoms on both sides of the N-nitroso group.

The Exclusion Logic
Rule: CPCA applies only to N-nitrosamines bearing a carbon atom on both sides of the N-

nitroso group.[1][2]

Observation: In 1-Nitrosopyrazolidin-3-one, the N1 atom is bonded to C5 (a carbon) and

N2 (a nitrogen).

Result: The N-N bond blocks the standard

-hydroxylation mechanism on one side. The compound is structurally classified as an N-
nitrosohydrazine derivative, not a dialkyl nitrosamine.

Warning: Automated software may incorrectly treat the N2 atom as a "non-hydrogen"

substituent or fail to flag the exclusion, potentially calculating a score based solely on the C5

hydrogens. This would lead to a dangerously high Acceptable Intake (AI) limit (e.g., Category 4,

1500 ng/day) that is not scientifically justified.

Risk Assessment Strategy
Since the CPCA framework is invalid for this compound, you must adopt a Compound-Specific

Approach following ICH M7(R2) principles.

Workflow for Excluded Nitrosamines
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Identify 1-Nitrosopyrazolidin-3-one

Check CPCA Applicability
(Is C attached on both sides?)

NO: Excluded from CPCA
(N-N-NO linkage)

N-N bond

Search Carcinogenicity Data
(Gold TD50 / Lhasa)

Data Available?

Calculate AI from TD50
(Linear Extrapolation)

Yes

Conduct Enhanced Ames Test
(OECD 471 compliant)

No

Ames Positive?

Treat as Mutagenic Carcinogen
Limit: 18 ng/day (or TTC)

Positive (+)

Treat as Non-Mutagenic
Limit: ICH Q3A/B (Generic)

Negative (-)

Click to download full resolution via product page

Figure 2: Decision tree for establishing Acceptable Intake (AI) for non-CPCA nitrosamines.
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Step-by-Step Protocol
Literature Search (Data Gap Analysis):

Currently, there is no robust public TD50 value for 1-Nitrosopyrazolidin-3-one in the Gold

(CPDB) or Lhasa databases.

Note: Related structures (N-nitroso-3-pyrrolidinone) have shown mutagenicity, but the

hydrazine linkage in the pyrazolidine ring alters the metabolic profile significantly.

Enhanced Ames Test (Mandatory):

Because the compound falls into a "Cohort of Concern" (potential direct-acting mutagen or

different activation mechanism), you cannot assume it is safe.

Protocol: Perform an Enhanced Ames Test (EAT) using S. typhimurium strains TA98,

TA100, TA1535, TA1537, and E. coli WP2 uvrA.[3]

Conditions: Test both with and without metabolic activation (S9 fraction). N-

nitrosohydrazines can sometimes be direct-acting mutagens (active without S9).

Establishing the Limit:

Scenario A (Ames Positive): If mutagenic, and no TD50 exists, apply the Class-specific

TTC of 18 ng/day. This is the conservative default for high-potency nitrosamines.

Scenario B (Ames Negative): If the study proves negative in valid strains, the compound

may be controlled as a standard impurity (ICH Q3A/B) or a Class 5 non-mutagenic

impurity (Limit > 1500 ng/day).

Comparative Performance: CPCA vs. Reality
To demonstrate the risk of misclassification, we compare the theoretical (incorrect) CPCA score

against the regulatory reality.
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Parameter Theoretical (Incorrect) CPCA Regulatory Reality (Correct)

Methodology
Count

-Hydrogens on C5
Exclusion Criteria (N-N bond)

-Hydrogen Count 2 (on C5) N/A (Mechanism invalid)

Deactivating Features Ketone (Electron Withdrawing) N/A

Predicted Category Category 4 (Weak Potency)
Unclassified / Cohort of

Concern

Implied Limit 1500 ng/day
18 ng/day (Default

Conservative)

Risk
High Safety Risk (Under-

control)
Protective

Scientific Insight: The ketone group at C3 is electron-withdrawing, which would theoretically

reduce potency if this were a standard nitrosamine (by destabilizing the carbocation). However,

the N-N bond introduces the possibility of decomposition into diazonium species or other

reactive intermediates that do not follow the predictable SAR of dialkyl nitrosamines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fda.gov [fda.gov]

2. researchgate.net [researchgate.net]

3. Redirecting [linkinghub.elsevier.com]

4. ema.europa.eu [ema.europa.eu]

5. 5-(2-Hydroxyphenyl)-1-nitrosopyrazolidin-3-one | C9H9N3O3 | CID 21818377 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Carcinogenic potency category (CPCA) of 1-
Nitrosopyrazolidin-3-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3126933/docs#carcinogenic-potency-category-cpca-
of-1-nitrosopyrazolidin-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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